Cas no 14205-40-4 (2-Butenoic acid,3-amino-, 1,2-ethanediyl ester (9CI))
14205-40-4 structure
Product Name:2-Butenoic acid,3-amino-, 1,2-ethanediyl ester (9CI)
CAS No:14205-40-4
MF:C10H16N2O4
MW:228.245042800903
CID:157296
PubChem ID:84254
Update Time:2025-04-19
2-Butenoic acid,3-amino-, 1,2-ethanediyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid,3-amino-, 1,2-ethanediyl ester (9CI)
- 1,2-ethanediyl bis(3-aminobut-2-enoate)
- 2-(3-aminobut-2-enoyloxy)ethyl 3-aminobut-2-enoate
- ethane-1,2-diyl bis(3-aminobut-2-enoate)
- Einecs 238-057-0
- Bis(3-amino-2-butenoic acid)1,2-ethanediyl ester
- NS00051530
- 14205-40-4
- DTXSID00931325
-
- Inchi: 1S/C10H16N2O4/c1-7(11)5-9(13)15-3-4-16-10(14)6-8(2)12/h5-6H,3-4,11-12H2,1-2H3
- InChI Key: XKZRFLCEABGXJI-UHFFFAOYSA-N
- SMILES: O(C(C=C(C)N)=O)CCOC(C=C(C)N)=O
Computed Properties
- Exact Mass: 228.11108
- Monoisotopic Mass: 228.111007
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- Topological Polar Surface Area: 105
- XLogP3: 1
Experimental Properties
- Density: 1.171
- Boiling Point: 405.3°Cat760mmHg
- Flash Point: 200.2°C
- Refractive Index: 1.515
- PSA: 104.64
2-Butenoic acid,3-amino-, 1,2-ethanediyl ester (9CI) Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
14205-40-4 (2-Butenoic acid,3-amino-, 1,2-ethanediyl ester (9CI)) Related Products
- 7318-00-5(Ethyl 3-Aminocrotonate)
- 626-34-6(ethyl 3-aminobut-2-enoate)
- 21731-17-9(methyl 3-aminocrotonate)
- 14205-39-1(methyl (E)-3-aminobut-2-enoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent